![molecular formula C18H11ClN2OS B2399476 (Z)-2-chloro-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide CAS No. 325978-05-0](/img/structure/B2399476.png)
(Z)-2-chloro-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of naphtho[2,1-d]thiazol-2-ylamine . Naphtho[2,1-d]thiazol-2-ylamine (SKA-31) is a known activator of KCa2 and KCa3.1 Potassium Channels, which are involved in modulating calcium-signaling cascades and membrane potential in both excitable and nonexcitable cells .
Synthesis Analysis
While specific synthesis information for “(Z)-2-chloro-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide” was not found, a general synthesis method for naphtho[2,1-d]oxazoles from naphthols and amines has been developed using TEMPO as the oxygen source . This might provide some insight into potential synthesis methods for the requested compound.Scientific Research Applications
Antibacterial Activity
Benzothiazole compounds have been found to exhibit antibacterial activity. They have been used in the synthesis of 1,4-disubstituted 1,2,3-triazoles, which have shown moderate to good activity against both Gram-positive and Gram-negative bacteria .
Antidepressant Effects
Some benzothiazole derivatives have been synthesized and investigated for their potential antidepressant effects .
Anti-inflammatory and Analgesic Effects
Benzothiazole derivatives have been developed and screened for anti-inflammatory and analgesic activities. These compounds have shown promising results in reducing inflammation and pain .
Antitubercular Activity
Recent advances in the synthesis of new benzothiazole-based antitubercular compounds have shown promising results. The newly synthesized molecules have exhibited better inhibition potency against M. tuberculosis .
Antioxidant Activity
Benzothiazole and its derivatives have shown admirable biological properties in the form of antioxidants .
Anti-Alzheimer’s Activity
Benzothiazole compounds have also been studied for their anti-Alzheimer’s activity. They have shown potential in the treatment of this neurodegenerative disease .
Anticancer Activity
Benzothiazole compounds have been explored for their anticancer properties. Some derivatives have shown promising results in cancer treatment .
Antihypertensive Activity
Benzothiazole compounds have also been studied for their antihypertensive activity, showing potential in the treatment of high blood pressure .
Future Directions
Mechanism of Action
Target of Action
Similar benzothiazole derivatives have been reported to exhibit anti-inflammatory properties by inhibiting the cyclooxygenase (cox) enzymes . COX enzymes play a crucial role in the conversion of arachidonic acid into prostaglandins, which are lipid compounds involved in inflammation and pain .
Mode of Action
This inhibition prevents the conversion of arachidonic acid into prostaglandins, thereby reducing inflammation and pain .
Biochemical Pathways
By inhibiting COX enzymes, the compound may disrupt this pathway, reducing the production of prostaglandins and subsequently decreasing inflammation .
Result of Action
Based on the known action of similar benzothiazole derivatives, it can be inferred that the compound may reduce inflammation and pain by inhibiting the production of prostaglandins .
properties
IUPAC Name |
N-benzo[g][1,3]benzothiazol-2-yl-2-chlorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11ClN2OS/c19-14-8-4-3-7-13(14)17(22)21-18-20-15-10-9-11-5-1-2-6-12(11)16(15)23-18/h1-10H,(H,20,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEGGQBWJCSJNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2SC(=N3)NC(=O)C4=CC=CC=C4Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11ClN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-chloro-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.